Cas no 151271-42-0 (2,2':5',2''-Terthiophene, 5-hexyl-)

2,2':5',2''-Terthiophene, 5-hexyl-, is a conjugated oligothiophene derivative featuring a hexyl substituent at the 5-position of the central thiophene ring. This modification enhances solubility in organic solvents while preserving the compound's electronic properties, making it suitable for applications in organic electronics and optoelectronic devices. Its extended π-conjugated system facilitates efficient charge transport, which is advantageous for use in organic field-effect transistors (OFETs), photovoltaic cells, and light-emitting diodes (OLEDs). The hexyl chain improves processability without significantly altering the material's intrinsic conductivity or optical characteristics. This compound serves as a valuable building block for designing advanced semiconducting materials with tailored properties for research and industrial applications.

2,2':5',2''-Terthiophene, 5-hexyl- structure

151271-42-0 structure

Product Name:2,2':5',2''-Terthiophene, 5-hexyl-

CAS No:151271-42-0

MF:C₁₈H₂₀S₃

MW:332.546401023865

MDL:MFCD28291932

CID:1324322

PubChem ID:621585

Update Time:2025-06-20

2,2':5',2''-Terthiophene, 5-hexyl- Chemical and Physical Properties

Names and Identifiers

- 2,2':5',2''-Terthiophene, 5-hexyl-
- 5-n-hexyl-[2,2',5',2'']-terthiophene
- SCHEMBL2028518
- CS-0198946
- BS-50793
- 2-(2-Thienyl)-5-(5-n-hexyl-2-thienyl)thiophene
- 5-(5-hexylthiophen-2-yl)-2,2'-bithiophene
- 5-Hexyl-2,2':5',2''-terthiophene
- 151271-42-0
- 2-hexyl-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
- MDL： MFCD28291932
- Inchi： 1S/C18H20S3/c1-2-3-4-5-7-14-9-10-17(20-14)18-12-11-16(21-18)15-8-6-13-19-15/h6,8-13H,2-5,7H2,1H3
- InChI Key： LBMUANVIIFUZKC-UHFFFAOYSA-N
- SMILES： S1C(C2=CC=C(C3=CC=CS3)S2)=CC=C1CCCCCC

Computed Properties

Exact Mass: 332.0729
Monoisotopic Mass: 332.07271416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 307
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.2
Topological Polar Surface Area: 84.7Å²

Experimental Properties

PSA: 0

2,2':5',2''-Terthiophene, 5-hexyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BO135-200mg	2,2':5',2''-Terthiophene, 5-hexyl-	151271-42-0	97%	200mg	373.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BO135-50mg	2,2':5',2''-Terthiophene, 5-hexyl-	151271-42-0	97%	50mg	154.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17145-100mg	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	100mg	¥294.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17145-250mg	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	250mg	¥440.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X17145-1g	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	1g	¥1097.0	2024-07-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD449013-100mg	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	100mg	￥278.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD449013-250mg	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	250mg	￥416.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD449013-1g	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	1g	￥1039.0	2022-03-01
eNovation Chemicals LLC	Y1086028-1g	2,2':5',2''-Terthiophene, 5-hexyl-	151271-42-0	95%	1g	$250	2022-11-02
Ambeed	A526253-100mg	5-Hexyl-2,2':5',2''-terthiophene	151271-42-0	97%	100mg	$43.0	2024-07-17